Cas no 1257397-57-1 (2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid)

2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid structure
1257397-57-1 structure
Product Name:2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid
CAS No:1257397-57-1
MF:C13H18O3
MW:222.280224323273
CID:2139592
Update Time:2023-08-04

2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-hydroxyphenyl)-4,4-dimethylpentanoic acid
    • 2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid
    • Inchi: 1S/C13H18O3/c1-13(2,3)8-11(12(15)16)9-5-4-6-10(14)7-9/h4-7,11,14H,8H2,1-3H3,(H,15,16)
    • InChI Key: FLXDQQZSINJNBM-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=C(C=1)O)CC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Topological Polar Surface Area: 57.5
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